Cas no 849218-02-6 (Benzenamine, 4-[(6,7-dimethoxy-2-methyl-4-quinazolinyl)oxy]-)

• Product Name: Benzenamine, 4-[(6,7-dimethoxy-2-methyl-4-quinazolinyl)oxy]-
• CAS No: 849218-02-6
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 1829182
• PubChem ID: 57810251
• Update Time: 2025-04-21

Benzenamine, 4-[(6,7-dimethoxy-2-methyl-4-quinazolinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(6,7-dimethoxy-2-methyl-4-quinazolinyl)oxy]-
• 4-(6,7-dimethoxy-2-methyl-quinazolin-4-yloxy)-phenylamine
• AULKTMHZSLPWLN-UHFFFAOYSA-N
• 849218-02-6
• DB-348715
• SCHEMBL372223

• Inchi： 1S/C17H17N3O3/c1-10-19-14-9-16(22-3)15(21-2)8-13(14)17(20-10)23-12-6-4-11(18)5-7-12/h4-9H,18H2,1-3H3
• InChI Key： AULKTMHZSLPWLN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1=C2C=C(C(=CC2=NC(C)=N1)OC)OC

Computed Properties

• Exact Mass: 311.12699141g/mol
• Monoisotopic Mass: 311.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79.5Ų